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Compound of Interest

Compound Name: OXYOCTALINE FORMATE

Cat. No.: B1582655

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Oxyoctaline Formate, a
synthetic fragrance ingredient developed by Givaudan, for use in fragrance formulation studies.
This document details its chemical properties, olfactory profile, recommended applications, and
protocols for its evaluation in various fragrance formulations.

Introduction to Oxyoctaline Formate

Oxyoctaline Formate (CAS No. 65405-72-3) is a synthetic woody-amber fragrance ingredient.
[1][2][3][4][5] It is valued for its original, long-lasting character that blends well with other woody
notes, adding richness and elegance to a fragrance composition.[2][5] Chemically, it is
identified as (2,4a,5,8a-Tetramethyl-1,2,3,4,7,8-hexahydronaphthalen-1-yl) formate.[1] Its
primary manufacturer is Givaudan.[1][2][3][4][5]

Odor Profile: Oxyoctaline Formate is characterized by a woody and ambery scent with dry,
dusty, and powdery nuances.[1][3] It can also present a subtle olibanum-like character.[1][2][4]

[5]

Physicochemical and Olfactory Properties

A summary of the key properties of Oxyoctaline Formate is presented in the table below.
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Property

Value

Reference

Chemical Name

(2,4a,5,8a-Tetramethyl-
1,2,3,4,7,8-
hexahydronaphthalen-1-yI)

[1]

formate
Synonyms Amber Formate [2]
CAS Number 65405-72-3 [112][3][41[5]
Molecular Formula C15H2402 [1]
Molecular Weight 236.3 g/mol [1]
Appearance Clear to pale yellow liquid [1]
Odor Type Woody, Ambery [1112][31[5]

Odor Description

Woody, ambery, dry, dusty,
powdery, with olibanum

[11(31[4]

nuances

Odor Strength Medium [11[3]
Tenacity on Blotter 1 week [2][5]
Vapor Pressure 0.0011 hPa [5]

Flash Point

132.22 °C (270.00 °F) TCC

[6]7]

Specific Gravity

1.03000 to 1.03500 @ 25.00
°C

[6]7]

Refractive Index

1.50200 to 1.50500 @ 20.00
°C

[6]7]

Solubility in Water

Insoluble

Applications in Fragrance Formulations

Oxyoctaline Formate is a versatile ingredient used in a wide range of product applications.
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Recommended Use
Application Level (% in Notes Reference
concentrate)

Blends well with
woody and amber

Fine Fragrance 0.5-10% Y Y [2][5]
accords, acts as a

blender and fixative.

Pairs well with musks,

Cosmetic Applications provides structure to
] 0.2-2% ) [1]
(lotions, creams) low-impact
fragrances.

Good pH tolerance,
Soap and Detergents - ) [1]
contributes dryness.

Maintains a clean, dry
Home Care (candles, ]
) - character during [1]
sticks) ]
combustion.

Experimental Protocols

The following protocols are designed to evaluate the performance and characteristics of
Oxyoctaline Formate in fragrance formulations.

Objective: To characterize the odor profile of Oxyoctaline Formate at different concentrations
and over time.

Materials:

Oxyoctaline Formate

Ethanol (perfumer's grade)

Glass beakers and stirring rods

Pipettes
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o Smelling strips (blotters)

e Stopwatch

Methodology:

o Prepare dilutions of Oxyoctaline Formate in ethanol at 1%, 5%, and 10% (w/w).
» Dip a clean smelling strip into each dilution for 2-3 seconds.

» Allow the solvent to evaporate for 10-15 seconds.

o Evaluate the odor of each strip immediately (top note), after 30 minutes (middle note), and
after 2, 4, 8, and 24 hours (base note).

» Record the odor characteristics at each time point, noting facets such as woody, ambery, dry,
powdery, and any other nuances.

e For comparison, evaluate a blank ethanol-dipped strip to ensure no cross-contamination.

Preparation Evaluation

Prepare 1%, 5%, 10% Dip smelling strips Evaporate solvent Evaluate odor at T=0, 30min, Record odor characteristics
Oxyoctaline Formate dilutions in ethanol P 9 P P 2h, 4h, 8h, 24h

Click to download full resolution via product page

Olfactory Evaluation Workflow

Objective: To assess the chemical and olfactory stability of Oxyoctaline Formate in a standard
lotion base under accelerated aging conditions.

Materials:
e Oxyoctaline Formate

» Unfragranced lotion base
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Glass jars with airtight lids

Oven or incubator

pH meter

Viscometer

Methodology:

e Prepare two batches of lotion: one with 0.5% Oxyoctaline Formate and a control batch with
no fragrance.

e Thoroughly mix the fragrance into the lotion base until homogeneous.
e Measure and record the initial pH, viscosity, color, and odor of both batches.
o Store samples from each batch under the following conditions:

o Room temperature (20-25°C)

o Accelerated aging (40°C)

o Evaluate the samples at 1, 2, 4, 8, and 12 weeks for any changes in pH, viscosity, color, and
odor compared to the initial measurements and the control batch.
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Prepare lotion with 0.5%
Oxyoctaline Formate and a control

Initial Evaluation:
pH, viscosity, color, odor

'

Store samples at
Room Temp (20-25°C) & Accelerated (40°C)

'

Weekly Evaluation (1, 2, 4, 8, 12 weeks):
pH, viscosity, color, odor

'

Analyze changes against
initial data and control

Click to download full resolution via product page

Stability Testing Workflow

Objective: To evaluate the impact of Oxyoctaline Formate on the overall character and
longevity of a model fragrance formulation.

Materials:

o Oxyoctaline Formate
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A simple model fragrance accord (e.g., a blend of citrus, floral, and woody notes)

Ethanol (perfumer's grade)

Smelling strips

Trained sensory panel

Methodology:

o Create two versions of the model fragrance accord at 15% concentration in ethanol:
o Formulation A: Control fragrance.

o Formulation B: Fragrance with the addition of 2% Oxyoctaline Formate.

e Present both formulations to a trained sensory panel on smelling strips in a blind and
randomized order.

o Panelists will evaluate the fragrances at different time intervals (initial, 1 hour, 4 hours, 8
hours) for:

o Odor intensity (on a scale of 1-10).
o Odor character (descriptive analysis).
o Overall preference.

o Collect and analyze the data to determine the effect of Oxyoctaline Formate on the
fragrance profile and tenacity.
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Formulation
Formulation A: Formulation B:
Control Fragrance (15%) Fragrance + 2% Oxyoctaline Formate (15%)
4 .
Sensory Evaluation
Present to trained sensory panel
(blind, randomized)
Evaluate at T=0, 1h, 4h, 8h for:
- Intensity
- Character
- Preference
\- J

/ Data Analysis and Comparison/

Click to download full resolution via product page

Performance Evaluation Workflow

Safety and Regulatory Information

o IFRA Status: Not restricted under current IFRA standards (Amendment 51).[1]

o CLP/GHS Classification: Not classified as a sensitizer or toxic under current ECHA listings.

[1]

o EU Allergen Listing: Not among the 26 declarable allergens under EU Regulation 1223/2009.
[1]

e Handling: It is recommended to handle Oxyoctaline Formate according to good
manufacturing practices (GMP).[1] Direct contact with eyes may cause temporary irritation.

[8]
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Conclusion

Oxyoctaline Formate is a valuable synthetic ingredient for fragrance formulators, offering a
unique and tenacious woody-amber character. Its versatility allows for its use in a wide array of
applications, from fine fragrances to personal and home care products. The protocols outlined
in this document provide a framework for the systematic evaluation of Oxyoctaline Formate,
enabling researchers and formulators to harness its full potential in creating innovative and
high-performing fragrances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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